Cas no 7716-36-1 (1-phenylindazole-3-carboxylic acid)

• Product Name: 1-phenylindazole-3-carboxylic acid
• CAS No: 7716-36-1
• MF: C₁₄H₁₀N₂O₂
• MW: 238.241403102875
• MDL: MFCD23704704
• CID: 3222161
• PubChem ID: 18418759
• Update Time: 2025-05-19

1-phenylindazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1H-INDAZOLE-3-CARBOXYLIC ACID, 1-PHENYL-
• 1-phenylindazole-3-carboxylic acid
• 1-phenyl-1H-indazole-3-carboxylic acid
• 7716-36-1
• SCHEMBL7421574
• DB-201840
• BS-42903
• 1H-Indazole-3-carboxylicacid,1-phenyl-
• PB43445
• P18124
• MFCD23704704
• HSAZLBYRKSQEJB-UHFFFAOYSA-N
• HAA71636

• MDL： MFCD23704704
• Inchi： 1S/C14H10N2O2/c17-14(18)13-11-8-4-5-9-12(11)16(15-13)10-6-2-1-3-7-10/h1-9H,(H,17,18)
• InChI Key： HSAZLBYRKSQEJB-UHFFFAOYSA-N
• SMILES： OC(C1C2C=CC=CC=2N(C2C=CC=CC=2)N=1)=O

Computed Properties

• Exact Mass: 238.074227566g/mol
• Monoisotopic Mass: 238.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 55.1Ų

Additional information on 1-phenylindazole-3-carboxylic acid

1-phenylindazole-3-carboxylic acid (CAS No. 7716-36-1): A Comprehensive Overview

1-phenylindazole-3-carboxylic acid, identified by its Chemical Abstracts Service number CAS No. 7716-36-1, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic organic compound has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The molecule consists of an indazole core substituted with a phenyl group at the 1-position and a carboxylic acid moiety at the 3-position, making it a versatile scaffold for further chemical modifications and biological evaluations.

The indazole ring system is a prominent feature in many pharmacologically active molecules, known for its ability to interact with biological targets such as enzymes and receptors. The presence of the phenyl group enhances the lipophilicity of the compound, which can be crucial for membrane permeability and bioavailability. Additionally, the carboxylic acid functionality provides a site for further derivatization, allowing chemists to tailor the compound's properties for specific applications.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with potential therapeutic benefits. Among these, 1-phenylindazole-3-carboxylic acid has emerged as a promising candidate due to its structural versatility and functional group compatibility. Studies have demonstrated its utility in various chemical transformations, including esterification, amidation, and alkylation, which can yield derivatives with enhanced biological activity.

The compound's potential applications extend to the field of drug discovery. Researchers have explored its interaction with different biological targets, including enzymes involved in metabolic pathways and receptors associated with neurological disorders. Preliminary studies suggest that derivatives of 1-phenylindazole-3-carboxylic acid may exhibit inhibitory effects on certain enzymes, making them candidates for further development as therapeutic agents.

One of the most intriguing aspects of 1-phenylindazole-3-carboxylic acid is its role as a building block in the synthesis of more complex molecules. The indazole core can be modified in multiple ways, allowing chemists to explore a wide range of structural variations. This flexibility has led to several innovative synthetic strategies being developed, which could have broader implications in organic synthesis beyond pharmaceutical applications.

The chemical properties of 1-phenylindazole-3-carboxylic acid also make it an interesting subject for computational studies. Molecular modeling techniques have been employed to understand its interactions with biological targets at the atomic level. These studies not only provide insights into the compound's mechanism of action but also help in designing more effective derivatives.

In conclusion, 1-phenylindazole-3-carboxylic acid (CAS No. 7716-36-1) is a multifaceted compound with significant potential in pharmaceutical chemistry and bioorganic synthesis. Its unique structural features and functional group compatibility make it a valuable scaffold for developing novel therapeutic agents. As research continues to uncover new applications and synthetic strategies, this compound is poised to play an increasingly important role in drug discovery and organic chemistry.